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Compound of Interest

Compound Name: 3,5-Dimethylhexanal

Cat. No.: B034571

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
analysis, and potential biological relevance of 3,5-Dimethylhexanal. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Chemical and Physical Properties

3,5-Dimethylhexanal is a branched-chain aliphatic aldehyde. Its structure and properties are
summarized below.

Table 1: Chemical and Physical Properties of 3,5-Dimethylhexanal

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b034571?utm_src=pdf-interest
https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
IUPAC Name 3,5-Dimethylhexanal PubChem[1]
Synonyms Hexanal, 3,5-dimethyl- PubChem[1]
CAS Number 19796-88-4 PubChem[1]
Molecular Formula CsH160 PubChem[1]
Molecular Weight 128.21 g/mol PubChem[1]
Appearance Colorless liquid (predicted)

Boiling Point Not available

Melting Point Not available

Density Not available

Topological Polar Surface Area  17.1 A2 PubChem[1]
XLogP3-AA 2.3 PubChem[1]
SMILES Cc(C)cc(c)ce=0 PubChem([1]

Synthesis of 3,5-Dimethylhexanal

Two common methods for the synthesis of aldehydes are the oxidation of primary alcohols and
the hydroformylation of alkenes. Detailed protocols for these approaches to synthesize 3,5-
Dimethylhexanal are provided below.

Oxidation of 3,5-Dimethylhexan-1-ol using Dess-Martin
Periodinane

This method utilizes a mild oxidizing agent, Dess-Martin periodinane (DMP), to convert the
primary alcohol 3,5-dimethylhexan-1-ol to the corresponding aldehyde with high selectivity and
under neutral pH conditions.[2][3][4]

Experimental Protocol:
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Reaction Setup: To a solution of 3,5-dimethylhexan-1-ol (1.0 eq) in anhydrous
dichloromethane (CH2Cl2) in a round-bottom flask under an inert atmosphere (e.g., argon or
nitrogen), add Dess-Martin periodinane (1.1 eq).

Reaction Execution: Stir the reaction mixture at room temperature. Monitor the progress of
the reaction by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction
is typically complete within 1-3 hours.

Work-up: Upon completion, dilute the reaction mixture with diethyl ether and pour it into a
saturated aqueous solution of sodium bicarbonate (NaHCOs) containing sodium thiosulfate
(Na2S20s3). Stir vigorously until the solid dissolves.

Extraction: Separate the organic layer, and extract the aqueous layer with diethyl ether.
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate
(MgSO0a).

Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the
crude product by flash column chromatography on silica gel using a hexane/ethyl acetate
gradient to yield pure 3,5-Dimethylhexanal.
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3,5-Dimethylhexan-1-ol

Reaction Mixture
(Room Temperature)

Work-up &
Purification

Dess-Martin Periodinane 3,5-Dimethylhexanal

Dichloromethane (solvent)

3,5-Dimethyl-1-hexene

High-Pressure Reactor
(Heat and Pressure)

3,5-Dimethylhexanal

Syngas (CO + H2)

Rhodium Catalyst
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Derivatization with PFBHA

Liquid-Liquid Extraction

GC-MS Analysis

Data Analysis

Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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